Cas no 15453-87-9 (Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI))

• Product Name: Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
• CAS No: 15453-87-9
• MF: C₁₅H₁₂F₉InO₆
• MW: 574.055817604065
• CID: 120988
• PubChem ID: 44717497
• Update Time: 2025-05-19

Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Chemical and Physical Properties

Names and Identifiers

• Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)
• 15453-87-9
• INDIUM TRIFLUOROACETYLACETONATE

• Inchi： 1S/3C5H5F3O2.In/c3*1-3(9)2-4(10)5(6,7)8;/h3*2,9H,1H3;/q;;;+3/p-3/b2*3-2+;3-2-;
• InChI Key： JSFSIUKMFCYGBL-HVIQJXIVSA-K
• SMILES： [In](O/C(/C)=C/C(C(F)(F)F)=O)(O/C(/C)=C/C(C(F)(F)F)=O)O/C(/C)=C\C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 573.9528953g/mol
• Monoisotopic Mass: 573.9528953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 118-9°C
• Solubility: Not determined

Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI) Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39
• TSCA：No

Additional information on Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO')- (9CI)

Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO') (CAS No. 15453-87-9)

The compound Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO') (CAS No. 15453-87-9) is a highly specialized organometallic compound with significant applications in materials science and electronics. This compound is also known as trifluoroacetylacetonate indium or indium trifluoroacetylacetonate, and it plays a pivotal role in the synthesis of advanced materials due to its unique chemical properties and reactivity.

Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO') is a coordination complex where indium is coordinated to three trifluoroacetylacetonate ligands. The trifluoroacetylacetonate ligand (TFAA), with the formula C₅F₃O₂, is a bidentate ligand that provides strong chelating ability. This coordination environment stabilizes the indium center and imparts unique electronic properties to the compound. The CAS number 15453-87-9 uniquely identifies this compound in chemical databases and regulatory systems worldwide.

The synthesis of Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO') typically involves the reaction of indium salts with trifluoroacetylacetic acid (TFAA) under controlled conditions. Recent studies have explored alternative synthetic routes to improve yield and purity, leveraging techniques such as solvent-free synthesis and microwave-assisted reactions. These advancements have been documented in prominent journals like *Chemistry of Materials* and *Journal of Solid State Chemistry*, highlighting the compound's versatility in material synthesis.

One of the most notable applications of Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO') is in the fabrication of thin-film transistors (TFTs) and transparent conductive oxides (TCOs). Indium-based materials are critical components in optoelectronic devices due to their high electrical conductivity and optical transparency. Recent research has demonstrated that films derived from this compound exhibit superior charge transport properties and stability under various environmental conditions.

In addition to its electronic applications, Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO') has found use in catalysis and as a precursor for metal organic frameworks (MOFs). Its ability to act as a Lewis acid makes it an effective catalyst in organic transformations. A study published in *Catalysis Today* highlighted its role in facilitating cross-coupling reactions under mild conditions, showcasing its potential in green chemistry.

The environmental impact of Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO') has also been a subject of recent investigations. Researchers have explored methods to minimize waste generation during its synthesis and application. For instance, recycling strategies and solvent recovery techniques have been developed to enhance sustainability in its production processes.

In conclusion, Indium,tris(1,1,1-trifluoro-2,4-pentanedionato-kO,kO') (CAS No. 15453-87-9) stands as a testament to the ingenuity of modern materials science. Its unique chemical properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more significant role in advancing technologies that rely on high-performance materials.